Cas no 2902-69-4 (Ethanone,2,2,2-trichloro-1-phenyl-)
2902-69-4 structure
Ethanone,2,2,2-trichloro-1-phenyl- Properties
Names and Identifiers
-
- Ethanone,2,2,2-trichloro-1-phenyl-
- 2,2,2-trichloro-1-phenylethanone
- 2,2,2-trichloro-1-phenyl-ethanone
- 2,2,2-TRICHLOROACETOPHENONE
- C6H5COCCl3
- phenyltrichloromethyl ketone
- trichloromethyl phenyl ketone
- Trichloro phenyl ethyl ketone
- α,α,α-Trichloroacetophenone
- 2,2,2-Trichloro acetophenone
- NSC53618
- trichloroacetophenone
- SCHEMBL132067
- 2902-69-4
- 56778-65-5
- Ethanone, 2,2,2-trichloro-1-phenyl-
- NSC23186
- OAMHTTBNEJBIKA-UHFFFAOYSA-N
- alpha,alpha,alpha-trichloroacetophenone
- DTXSID50281827
- NSC-53618
- Ethanone, 1-phenyl-, trichloro deriv.
- MFCD06411277
- NSC-23186
- +Expand
-
- IJFYCEHUNPYKIH-UHFFFAOYSA-N
- 1S/C8H5Cl3O/c9-8(10,11)7(12)6-4-2-1-3-5-6/h1-5H
- CCSCCC=O
Computed Properties
- 221.94100
- 0
- 1
- 1
- 221.941
- 12
- 168
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 17.1A^2
Experimental Properties
- 3.23950
- 17.07000
- 1.5510 (estimate)
- 320.3°C (rough estimate)
- 52~55℃
- 68.8ºC
- 1.4250
Ethanone,2,2,2-trichloro-1-phenyl- Security Information
Ethanone,2,2,2-trichloro-1-phenyl- Customs Data
- 2914700090
-
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Ethanone,2,2,2-trichloro-1-phenyl- Related Literature
-
1. The carbanion mechanism of olefin-forming elimination. Part IV. Isotope effects in the dehydrochlorination of 1,1-diaryl-2,2,2-trichloroethanes by anionic bases in alcoholic solventsDuncan J. McLennan,Ronald J. Wong J. Chem. Soc. Perkin Trans. 2 1974 526
-
Michael S. Perryman,Matthew E. Harris,Jade L. Foster,Anushka Joshi,Guy J. Clarkson,David J. Fox Chem. Commun. 2013 49 10022
-
3. Reactions of 1-aryl-2,2-dihalogenoethanone oximes with tetrasulfur tetranitride (S4N4): a general method for the synthesis of 3-aryl-4-halogeno-1,2,5-thiadiazolesSung Cheol Yoon,Jaeeock Cho,Kyongtae Kim J. Chem. Soc. Perkin Trans. 1 1998 109
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4. Kinetic and thermodynamic parameters for the alcoholysis of 2,2,2-trichloro-1-arylethanonesMarina Uieara,César Zucco,Dino Zanette,Marcos C. Rezende,Faruk Nome J. Chem. Soc. Perkin Trans. 2 1987 175
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